(5-Chloro-1-pentynyl)trimethylsilane
Cat. No. B1585680
Key on ui cas rn:
77113-48-5
M. Wt: 174.74 g/mol
InChI Key: UPVHIBLXQNNITH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH3:13][C:14](=[O:15])[CH2:16][CH3:17].[Cl:1][CH2:2][CH2:3][CH2:4][C:5]#[C:6][Si:7]([CH3:8])([CH3:9])[CH3:10].[I-:12].[Na+:11]>>[CH2:2]([CH2:3][CH2:4][C:5]#[C:6][Si:7]([CH3:8])([CH3:9])[CH3:10])[I:12]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C[Si](C)(C)C#CCCCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[I-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C[Si](C)(C)C#CCCCI
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
